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Introduction

Diethylamine hydrochloride ((CzHs)2NH-HCI), also known as diethylammonium chloride, is a
white to off-white crystalline solid. It is the hydrochloride salt of the secondary amine
diethylamine. This compound serves as a crucial intermediate and reagent in a multitude of
applications, including the synthesis of pharmaceuticals, agrochemicals, and dyes. Its utility in
organic synthesis is primarily as a source of the diethylamino group or as a catalyst. This
technical guide provides an in-depth overview of the physical and chemical characteristics of
diethylamine hydrochloride, complete with detailed experimental protocols and data
presented for clarity and practical application in a research and development setting.

Physical and Chemical Characteristics

Diethylamine hydrochloride is a hygroscopic substance, meaning it readily absorbs moisture
from the atmosphere. It is stable under normal laboratory conditions but is incompatible with
strong oxidizing agents.[1] When heated to decompaosition, it may emit toxic fumes of nitrogen
oxides, carbon monoxide, carbon dioxide, and hydrogen chloride gas.
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Table 1: General and Physical Properties of

Diethylamine Hydrochloride

Property Value Source(s)
CAS Number 660-68-4 [2]
Molecular Formula C4H12CIN [3]
Molecular Weight 109.60 g/mol [4]
Appearance White to off-white crystalline 5]
solid

Melting Point 227-230 °C [6]

Boiling Point 320-330 °C [6]

Density 1.041 g/cm3 at 21 °C [3]

pKa (of diethylammonium ion) ~11.0 [2][4]

Table 2: Solubility of Diethylami irochlorid

Solvent Solubility Source(s)
Water Highly soluble [5]
Ethanol Soluble [3]
Chloroform Soluble [2]
Diethyl ether Insoluble [3]

Synthesis and Purification

The most common method for the preparation of diethylamine hydrochloride is the acid-base
reaction between diethylamine and hydrochloric acid.

Experimental Protocol: Synthesis of Diethylamine
Hydrochloride

Materials:
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e Diethylamine

e Concentrated Hydrochloric Acid (HCI)

o Ethanol

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e |ce bath

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve diethylamine in ethanol.
e Cool the flask in an ice bath to manage the exothermic nature of the reaction.
» Slowly add a stoichiometric amount of concentrated hydrochloric acid to the stirred solution.

 After the addition is complete, continue to stir the reaction mixture for a designated period to
ensure complete salt formation.

e Remove the solvent using a rotary evaporator to yield the crude diethylamine
hydrochloride salt.[5]

Experimental Protocol: Purification by Recrystallization

Materials:

Crude Diethylamine Hydrochloride

Ethanol

Diethyl ether

Erlenmeyer flasks
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e Hot plate

e Buchner funnel and filter paper
e Vacuum flask

Procedure:

 Dissolve the crude diethylamine hydrochloride in a minimal amount of hot ethanol in an
Erlenmeyer flask.[5]

« If any insoluble impurities are present, perform a hot gravity filtration.

» Allow the solution to cool slowly to room temperature to promote the formation of large
crystals.

e Once the solution has reached room temperature, place it in an ice bath to maximize crystal
formation.

» To the cold solution, slowly add diethyl ether, in which the salt is insoluble, to precipitate out
the purified product.[5]

o Collect the purified crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble
impurities.

e Dry the crystals under vacuum to remove residual solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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